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Compound of Interest

Compound Name: (38-Bromophenyl)triphenylsilane

Cat. No.: B1382048

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Bromophenyl)triphenylsilane, bearing the CAS number 185626-73-7, is a synthetically
versatile organosilane compound that has garnered significant interest in both materials
science and medicinal chemistry.[1] Its unique trifunctional nature, featuring a reactive bromine
atom, a sterically demanding and electronically influential triphenylsilyl group, and a phenyl ring
amenable to further functionalization, makes it a valuable intermediate for the construction of
complex molecular architectures. This guide provides a comprehensive overview of its
chemical properties, synthesis, reactivity, and applications, with a particular focus on its
potential as a key building block in drug discovery and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (3-
Bromophenyl)triphenylsilane is fundamental to its effective application in synthesis. These
properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 185626-73-7 [2]

Molecular Formula C24H19BrSi [2]

Molecular Weight 415.40 g/mol

Appearance White to light yellow 1]

powder/crystal

Melting Point 135.0t0 139.0 °C [2]

Boiling Point 469.9 £ 37.0 °C (Predicted) [2]

Density 1.30 + 0.1 g/cm3 (Predicted) [2]

B Soluble in most organic
Solubility vent
solvents

Synthesis of (3-Bromophenyl)triphenylsilane

The most common and efficient synthesis of (3-Bromophenyl)triphenylsilane involves the
reaction of 1,3-dibromobenzene with n-butyllithium followed by quenching with
chlorotriphenylsilane.[2] This method provides a high yield of the desired product.

Detailed Synthesis Protocol

Reaction Scheme:

1. n-BuLi, THF, -78 °C
2. (CeHs)3SiCl

1,3-Dibromobenzene —> 3-Bromo-phenyllithium —> (3-Bromophenyl)triphenylsilane

Click to download full resolution via product page
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A schematic of the synthesis of (3-Bromophenyl)triphenylsilane.

Step-by-Step Methodology:

Reaction Setup: A flame-dried round-bottom flask is charged with 1,3-dibromobenzene (1.0
equivalent) and anhydrous tetrahydrofuran (THF).

Lithiation: The solution is cooled to -78 °C in a dry ice/acetone bath. n-Butyllithium (1.0
equivalent) is added dropwise while maintaining the temperature at -78 °C. The mixture is
stirred at this temperature for 1 hour to ensure the formation of the lithiated intermediate.[2]

Silylation: A solution of chlorotriphenylsilane (1.0 equivalent) in anhydrous THF is added
slowly to the reaction mixture at -78 °C.

Workup: The reaction is allowed to warm to room temperature and stirred overnight. The
reaction is then quenched with water and the product is extracted with an organic solvent
(e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous
magnesium sulfate, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to afford
(3-Bromophenyl)triphenylsilane as a white to light yellow solid.

Reactivity and Synthetic Applications

The synthetic utility of (3-Bromophenyl)triphenylsilane stems from the distinct reactivity of its

functional groups. The bromine atom serves as a handle for cross-coupling reactions, while the

triphenylsilyl group influences the electronic properties and steric environment of the phenyl

ring.

Directing Effects in Electrophilic Aromatic Substitution

The regiochemical outcome of electrophilic aromatic substitution on the phenyl ring of (3-

Bromophenyl)triphenylsilane is governed by the combined directing effects of the bromo and

triphenylsilyl substituents.

Bromo Group: The bromine atom is a weakly deactivating, ortho, para-director.[3][4] This is
due to the interplay of its electron-withdrawing inductive effect (-1) and its electron-donating
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resonance effect (+M).[5][6]

o Triphenylsilyl Group: The triphenylsilyl group is generally considered to be a meta-director in
electrophilic aromatic substitution. This is attributed to the electron-withdrawing nature of the

silicon atom.[7]

The synergistic and sometimes competing directing effects of these two groups must be
considered when planning further functionalization of the aromatic ring. In general, the more
activating (or less deactivating) group will dictate the position of substitution.[8]

( (3-BromophenyDtriphenylsilane \
@r (ortho, para-director) | SiPhs (meta-director) j

\ 4
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Directing effects on electrophilic aromatic substitution.

Palladium-Catalyzed Cross-Coupling Reactions: The
Suzuki-Miyaura Coupling

The bromine atom on (3-Bromophenyl)triphenylsilane makes it an excellent substrate for
palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This
reaction is a powerful tool for the formation of carbon-carbon bonds, particularly for the
synthesis of biaryl and heteroaryl structures, which are common motifs in pharmaceuticals.[9]
[10][11]

Generalized Suzuki-Miyaura Coupling Protocol:
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Generalized Suzuki-Miyaura coupling workflow.
Step-by-Step Methodology:

e Reaction Setup: To a reaction vessel, add (3-Bromophenyl)triphenylsilane (1.0
equivalent), an aryl or heteroaryl boronic acid (1.1-1.5 equivalents), a palladium catalyst
(e.g., Pd(PPhs)4, 2-5 mol%), and a base (e.g., K2COs, Na2COs, 2-3 equivalents).

e Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent
(e.g., toluene, dioxane, or DMF) and water.

o Reaction: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) to the desired
temperature (typically 80-120 °C) and stir for the required time (monitored by TLC or LC-
MS).

o Workup and Purification: After completion, cool the reaction to room temperature, dilute with
water, and extract with an organic solvent. The combined organic layers are washed, dried,
and concentrated. The product is then purified by chromatography.

This methodology allows for the introduction of a wide variety of substituents at the 3-position
of the phenyl ring, providing access to a diverse library of compounds for biological screening.

Grignard Reagent Formation and Subsequent Reactions
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The carbon-bromine bond in (3-Bromophenyl)triphenylsilane can be converted to a Grignard
reagent, which is a potent nucleophile for the formation of new carbon-carbon bonds.[12][13]

Grignard Reagent Formation and Reaction Protocol:

(3-Bromophenyl)triphenylsilane

Formation
Y

(3-Triphenylsilyl)phenylmagnesium bromide

Electrophile (e.g., Aldehyde, Ketone)

Reaction

Alcohol Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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